p-Terphenyl p-Terphenyl P-terphenyl appears as white or light-yellow needles or leaves. mp: 212-213° C, bp 376°C. Density: 1.23 g/cm3. Insoluble in water. Soluble in hot benzene. Very soluble in hot ethyl alcohol. Usually shipped as a solid mixture with its isomers o-terphenyl and m-terphenyl that is used as a heat-transfer fluid.
1,4-diphenylbenzene is a para-terphenyl that consists of benzene attached to two phenyl units at positions 1 and 4 respectively.
Brand Name: Vulcanchem
CAS No.: 92-94-4
VCID: VC21117075
InChI: InChI=1S/C18H14/c1-3-7-15(8-4-1)17-11-13-18(14-12-17)16-9-5-2-6-10-16/h1-14H
SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=CC=C3
Molecular Formula: C18H14
Molecular Weight: 230.3 g/mol

p-Terphenyl

CAS No.: 92-94-4

Cat. No.: VC21117075

Molecular Formula: C18H14

Molecular Weight: 230.3 g/mol

* For research use only. Not for human or veterinary use.

p-Terphenyl - 92-94-4

Specification

Description P-terphenyl appears as white or light-yellow needles or leaves. mp: 212-213° C, bp 376°C. Density: 1.23 g/cm3. Insoluble in water. Soluble in hot benzene. Very soluble in hot ethyl alcohol. Usually shipped as a solid mixture with its isomers o-terphenyl and m-terphenyl that is used as a heat-transfer fluid.
1,4-diphenylbenzene is a para-terphenyl that consists of benzene attached to two phenyl units at positions 1 and 4 respectively.
CAS No. 92-94-4
Molecular Formula C18H14
Molecular Weight 230.3 g/mol
IUPAC Name 1,4-diphenylbenzene
Standard InChI InChI=1S/C18H14/c1-3-7-15(8-4-1)17-11-13-18(14-12-17)16-9-5-2-6-10-16/h1-14H
Standard InChI Key XJKSTNDFUHDPQJ-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=CC=C3
Canonical SMILES C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=CC=C3
Boiling Point 761 °F at 760 mm Hg (NIOSH, 2016)
376.0 °C
376 °C
761°F
Colorform COLORLESS OR LIGHT-YELLOW SOLID
White or light-yellow solid.
Flash Point 405 °F (NIOSH, 2016)
405 °F
405°F
Melting Point 415 °F (NIOSH, 2016)
210.1 °C
415°F

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